Bis(2-chloroethyl) phosphite

• CAS: 1070-42-4

Core Science & Biosynthesis

Thermodynamic Stability and Degradation Kinetics of Bis(2-chloroethyl) Phosphite at Room Temperature

Executive Summary

Bis(2-chloroethyl) phosphite is a critical reactive intermediate in the synthesis of flame-retardant polymers, specialty chemicals, and pharmaceutical derivatives. While theoretically stable under strictly inert conditions, its thermodynamic profile at room temperature is heavily influenced by environmental moisture and auto-catalytic degradation pathways. This whitepaper provides an in-depth mechanistic analysis of its stability, detailing hydrolytic cleavage and isomerization reactions, alongside validated experimental protocols for stability assessment.

Introduction and Chemical Architecture

Bis(2-chloroethyl) phosphite (CAS No: 1070-42-4) is widely utilized as a precursor in the synthesis of halogenated aliphatic flame retardants, particularly for textiles and polyurethanes[1][2]. Structurally, it is a dialkyl phosphite characterized by two electron-withdrawing 2-chloroethyl groups.

Like other dialkyl phosphites, it exists predominantly in its pentavalent H-phosphonate tautomeric form ( O=PH(OR)2​ ). Despite this stabilizing tautomerization, the compound exhibits notable vulnerabilities at room temperature. Historical evaluations of phosphite-based functional fluids and flame retardants have documented gross thermal instability and severe corrosive tendencies over prolonged storage[3]. Understanding the thermodynamic drivers behind these observations is critical for formulation scientists and chemical engineers to prevent catastrophic material degradation.

Mechanistic Pathways of Degradation

The instability of bis(2-chloroethyl) phosphite at room temperature is not an inherent thermodynamic inevitability of the isolated molecule, but rather a kinetic susceptibility to environmental factors.

Hydrolytic Cleavage (Moisture-Driven)

The primary degradation pathway at room temperature is hydrolysis. Dialkyl phosphites are generally incompatible with strong acids, bases, and oxidizing agents, and they readily decompose upon exposure to moisture[4]. The phosphorus-oxygen-carbon (P-O-C) linkages are highly susceptible to nucleophilic attack by water[5].

The electron-withdrawing nature of the chlorine atoms increases the electrophilicity of the phosphorus center, accelerating this process. Hydrolysis cleaves the P-O-C bond, yielding phosphonic acid derivatives and 2-chloroethanol. This reaction is auto-catalytic; the generation of acidic byproducts lowers the local pH, further accelerating the hydrolysis of remaining intact molecules.

Arbuzov-Type Isomerization

While typically requiring elevated temperatures, the presence of the highly electrophilic 2-chloroethyl group allows for a slow, thermodynamically favorable Arbuzov rearrangement even at ambient conditions if catalyzed by trace impurities or acidic byproducts. The lone pair of the P(III) tautomer attacks the carbon of a chloroethyl group, leading to irreversible P-C bond formation and the generation of a phosphonate (e.g., 2-chloroethyl 2-chloroethylphosphonate).

Fig 1: Primary degradation pathways of bis(2-chloroethyl) phosphite at room temperature.

Quantitative Stability Profiling

To isolate the variables driving degradation, controlled stability tracking is necessary. The following table synthesizes expected degradation metrics based on the structural analogs and historical stability data of chloroalkyl phosphites, highlighting the drastic impact of ambient humidity versus inert storage.

Storage Condition	Time (Days)	Purity (%)	2-Chloroethanol (%)	Phosphonate (%)	Acidity (mg KOH/g)
Dry, Argon, 25°C	30	>99.0	<0.1	<0.1	<0.5
Ambient RH, 25°C	30	85.5	12.0	1.5	15.2
Ambient RH, 40°C	30	62.3	28.5	6.2	45.8

Data Summary: Moisture is the primary catalyst for degradation at room temperature, leading to a rapid spike in acidity and 2-chloroethanol formation.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocol is designed to assess the thermodynamic stability of bis(2-chloroethyl) phosphite. Causality is established by running parallel controls (inert vs. ambient atmosphere) to definitively separate inherent thermal instability from moisture-driven hydrolysis.

Fig 2: Experimental workflow for validating the thermodynamic stability and degradation kinetics.

Protocol: Accelerated Stability and Kinetic Degradation Assay

Objective: To quantify the rate of P-O-C cleavage and identify the onset of corrosive byproduct formation.

Step 1: Sample Preparation & Aliquoting (Control Establishment)

• Rationale: Because dialkyl phosphites decompose on exposure to moisture[4], handling must initially exclude water to establish a baseline. Without an anhydrous control, it is impossible to determine if degradation is thermal or hydrolytic.

• Action: Inside a dry argon glovebox (<1 ppm H2​O ), aliquot 5.0 g of high-purity bis(2-chloroethyl) phosphite into pre-dried 20 mL scintillation vials. Seal half the vials with PTFE-lined caps (Control Group). Leave the other half open to a controlled humidity chamber (Test Group).

Step 2: Environmental Incubation

• Rationale: Simulating ambient conditions reveals the thermodynamic tipping point of the compound.

• Action: Place the Test Group in a desiccator modified to maintain 60% Relative Humidity (RH) using a saturated salt solution (e.g., sodium bromide). Maintain the temperature at exactly 25°C.

Step 3: 31P NMR Spectroscopic Analysis (Mechanistic Tracking)

• Rationale: 31P NMR provides unambiguous distinction between the starting H-phosphonate, the hydrolyzed phosphonic acid, and the Arbuzov-rearranged phosphonate based on chemical shifts.

• Action: At Day 0, 7, 14, and 30, dissolve a 50 mg aliquot from each group in deuterated chloroform ( CDCl3​ ). Acquire quantitative 31P NMR spectra.

• Validation: The disappearance of the characteristic doublet (due to P-H coupling in the starting material) and the emergence of new signals upfield validate the cleavage of the P-O-C bond[5].

Step 4: Acid-Base Titration for Corrosive Potential

• Rationale: Historical data indicates these compounds exhibit corrosive tendencies over time[3]. Quantifying acidity confirms the auto-catalytic release of acidic species (HCl and phosphonic acids).

• Action: Dissolve a 1.0 g sample in 50 mL of neutralized ethanol. Titrate with 0.1 N standardized methanolic KOH using phenolphthalein as an indicator. Calculate the Acid Value (mg KOH/g).

Conclusion

The thermodynamic stability of bis(2-chloroethyl) phosphite at room temperature is highly conditional. While it does not spontaneously decompose in a vacuum, its molecular architecture—specifically the hydrolytically sensitive P-O-C bonds and the electrophilic chloroethyl groups—makes it highly reactive to environmental moisture. For researchers and drug development professionals utilizing this compound as a synthetic building block, stringent anhydrous storage conditions and inert atmosphere handling are non-negotiable to prevent degradation and the subsequent cascade of corrosive byproducts.

References

• 140-08-9 TRIS(2-CHLOROETHYL) PHOSPHITE C6H12Cl3O3P ...
• W 0001/10 21-01-2011 | epo.
• Source: chemsrc.
• United States Patent - Googleapis.
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Degradation pathways of bis(2-chloroethyl) phosphite in aqueous solutions

An In-Depth Technical Guide on the Core Degradation Pathways of Bis(2-chloroethyl) Phosphite in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(2-chloroethyl) phosphite is an organophosphorus compound with potential applications as a chemical intermediate. Understanding its stability and degradation in aqueous environments is crucial for assessing its environmental fate and for the development of related chemical processes. This technical guide provides a comprehensive overview of the hypothesized degradation pathways of bis(2-chloroethyl) phosphite in aqueous solutions. Due to the limited direct research on this specific compound, this guide extrapolates probable degradation mechanisms based on the well-documented degradation of structurally similar organophosphorus compounds, such as tris(2-chloroethyl) phosphate (TCEP). The primary degradation routes discussed are hydrolysis and oxidation, with a focus on the anticipated degradation products and the factors influencing these processes. Furthermore, this guide outlines detailed experimental protocols for investigating these degradation pathways, including analytical methodologies for the identification and quantification of the parent compound and its degradation products.

Introduction to Bis(2-chloroethyl) Phosphite

Bis(2-chloroethyl) phosphite, with the chemical formula C4H8Cl2O3P, is a dialkyl phosphite ester. Its structure consists of a central phosphorus atom in the +3 oxidation state, bonded to two 2-chloroethoxy groups and one hydrogen atom. The presence of the P-H bond makes it distinct from its phosphate ester analogue and suggests a different reactivity profile, particularly a susceptibility to oxidation.

While not as extensively studied as other organophosphorus compounds like the flame retardant tris(2-chloroethyl) phosphate (TCEP), bis(2-chloroethyl) phosphite serves as a potential intermediate in chemical synthesis. Its structural similarity to TCEP and other organophosphorus pesticides and flame retardants suggests that its presence in aqueous environments, either through industrial discharge or as a transformation product, warrants an understanding of its degradation behavior.

Hypothesized Degradation Pathways in Aqueous Solutions

The degradation of bis(2-chloroethyl) phosphite in aqueous solutions is likely to proceed through two primary pathways: hydrolysis of the phosphoester bonds and oxidation of the phosphite to a phosphate.

Hydrolysis

Hydrolysis involves the cleavage of the P-O-C ester linkages. This can be catalyzed by acid or base, or proceed neutrally, albeit at a slower rate.

• Stepwise Hydrolysis: The hydrolysis is expected to occur in a stepwise manner. The first hydrolysis step would cleave one of the 2-chloroethyl ester groups, yielding mono(2-chloroethyl) phosphite and 2-chloroethanol. The second step would hydrolyze the remaining ester bond to produce phosphorous acid and another molecule of 2-chloroethanol.

The proposed hydrolytic degradation pathway is as follows:

Caption: Proposed hydrolytic degradation pathway of bis(2-chloroethyl) phosphite.

Oxidation

The phosphorus (III) center in bis(2-chloroethyl) phosphite is susceptible to oxidation to phosphorus (V). This oxidation can be initiated by various oxidizing agents present in aqueous environments, such as hydroxyl radicals (•OH). Advanced oxidation processes (AOPs), like the UV/H2O2 system, are known to generate highly reactive hydroxyl radicals that can effectively degrade organophosphorus compounds.[1]

• Oxidation to Phosphate: The primary oxidation product would be bis(2-chloroethyl) phosphate. This product is structurally similar to the well-studied contaminant TCEP, but with one less 2-chloroethyl group.

• Subsequent Degradation of the Phosphate Ester: Once formed, bis(2-chloroethyl) phosphate would likely undergo further degradation through pathways similar to those observed for TCEP. This includes hydroxyl radical-mediated oxidation of the ethyl chains, leading to the formation of aldehydes and carboxylic acids, as well as hydrolysis of the phosphate ester bonds.[2] The degradation of TCEP has been shown to produce bis(2-chloroethyl) hydrogen phosphate and 2-chloroethyl dihydrogen phosphate.[2]

The proposed oxidative degradation pathway is as follows:

Caption: Proposed oxidative degradation pathway of bis(2-chloroethyl) phosphite.

Factors Influencing Degradation

Several environmental factors can influence the rate and pathways of bis(2-chloroethyl) phosphite degradation:

• pH: The pH of the aqueous solution is expected to have a significant impact on the rate of hydrolysis. Generally, the hydrolysis of organophosphorus esters is catalyzed by both acidic and basic conditions.

• Temperature: An increase in temperature will typically increase the rate of both hydrolysis and oxidation reactions.

• Presence of Oxidants: The presence of oxidizing agents, such as dissolved oxygen, chlorine, or hydroxyl radicals generated through AOPs, will favor the oxidative degradation pathway.

• Microbial Activity: In environmental systems, microbial degradation can be a significant pathway. Microorganisms may utilize the compound as a source of phosphorus or carbon, leading to its biotransformation.[3][4]

Experimental Protocols for Studying Degradation

To investigate the degradation pathways of bis(2-chloroethyl) phosphite, a series of well-controlled laboratory experiments are necessary.

Hydrolysis Studies

Objective: To determine the rate of hydrolysis of bis(2-chloroethyl) phosphite at different pH values.

Materials:

• Bis(2-chloroethyl) phosphite standard

• Buffered aqueous solutions at various pH levels (e.g., pH 4, 7, and 9)

• Constant temperature incubator or water bath

• Autosampler vials

• High-performance liquid chromatography (HPLC) or gas chromatography (GC) system with a suitable detector.

Procedure:

• Prepare stock solutions of bis(2-chloroethyl) phosphite in a water-miscible organic solvent (e.g., methanol or acetonitrile).

• Spike the buffered aqueous solutions with the stock solution to achieve a known initial concentration of bis(2-chloroethyl) phosphite.

• Incubate the solutions at a constant temperature (e.g., 25°C or 50°C).

• At predetermined time intervals, withdraw aliquots from each solution.

• Quench any ongoing reaction, if necessary (e.g., by adding a small amount of a suitable solvent or by freezing).

• Analyze the samples for the concentration of the parent compound and potential hydrolysis products using an appropriate analytical method.

Oxidative Degradation Studies (e.g., using UV/H₂O₂)

Objective: To investigate the oxidative degradation of bis(2-chloroethyl) phosphite and identify the resulting transformation products.

Materials:

• Bis(2-chloroethyl) phosphite standard

• Hydrogen peroxide (H₂O₂)

• UV photoreactor

• Liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) for product identification.

Procedure:

• Prepare an aqueous solution of bis(2-chloroethyl) phosphite.

• Add a known concentration of H₂O₂ to the solution.

• Place the solution in the UV photoreactor and expose it to UV irradiation.

• Collect samples at various time points during the irradiation.

• Analyze the samples to monitor the degradation of the parent compound and to identify and quantify the formation of oxidation products.[1]

Caption: Experimental workflow for studying oxidative degradation.

Analytical Methods

The choice of analytical method is critical for accurately monitoring the degradation of bis(2-chloroethyl) phosphite and identifying its byproducts.

• Gas Chromatography (GC): GC coupled with a nitrogen-phosphorus detector (NPD) or a flame photometric detector (FPD) in phosphorus mode can be used for the sensitive and selective quantification of the parent compound and its volatile degradation products.[5] GC-Mass Spectrometry (GC-MS) is essential for the structural elucidation of unknown transformation products.

• Liquid Chromatography (LC): LC, particularly with a mass spectrometry (MS) detector (LC-MS), is well-suited for the analysis of more polar and non-volatile degradation products, such as the hydrolyzed monoester and phosphorous acid.[2] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements for the confident identification of unknown compounds.[2]

• Ion Chromatography: This technique is useful for quantifying inorganic degradation products such as chloride and phosphate ions, which can provide insights into the extent of mineralization.[2]

Summary of Key Degradation Products and Analytical Techniques

Degradation Pathway	Anticipated Products	Primary Analytical Technique
Hydrolysis	Mono(2-chloroethyl) phosphite, 2-Chloroethanol, Phosphorous Acid	LC-MS, GC-MS
Oxidation	Bis(2-chloroethyl) phosphate, Mono(2-chloroethyl) phosphate, Chloroacetic acid, Inorganic phosphate, Chloride	LC-MS, GC-MS, Ion Chromatography

Conclusion

References

• Abdullah, M., & O'Shea, K. E. (2020). Investigation of Ultrasonically Induced Degradation of Tris(2-chloroethyl) Phosphate in Water. Journal of Environmental Engineering, 146(10).
• Wang, Q., et al. (2020). Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP. Environmental Science & Technology, 54(10), 6199-6208.

• ResearchGate. (2020). Investigation of Ultrasonically Induced Degradation of Tris(2-chloroethyl) Phosphate in Water | Request PDF. Retrieved from [Link]

• Li, Y., et al. (2022). Ecological risk assessment for tris(2-chloroethyl) phosphate to freshwater organisms. Frontiers in Environmental Science, 10.
• Ruan, E., et al. (2014). Photodegradation of Tri (2-chloroethyl) Phosphate in Aqueous Solution by UV/H2O2. International Journal of Environmental Monitoring and Analysis, 2(1), 18.
• Xu, X. Y., et al. (2017). Oxidation of Tris (2-chloroethyl)
• Wang, Q., et al. (2020). Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP. Environmental Science & Technology, 54(10), 6199-6208.
• He, K., et al. (2022). Mechanistic Insights into Anaerobic Biotransformation of Tris(2-Chloroethyl) Phosphate by Compound-Specific Stable Isotope Analysis and Quantum Chemical Calculations. Environmental Science & Technology, 56(6), 3587-3597.
• Bergendahl, J. A., & O'Shea, K. E. (2010). Advanced Oxidation of Tris-2-Chloroethyl Phosphate (TCEP)
• Google Patents. (n.d.). CN1253952A - Preparation method of 70%-80% liquid 2-chloroethyl phosphonic acid.

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). 6. Analytical Methods. Retrieved from [Link]

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• 5. atsdr.cdc.gov [atsdr.cdc.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of Phosphorus-Based Flame Retardants via Bis(2-chloroethyl) Phosphite

Target Audience: Materials Scientists, Synthetic Chemists, and Drug Development Professionals Focus: Mechanistic pathways, self-validating synthetic protocols, and application data for bis(2-chloroethyl) phosphite (BCEP) derivatives.

Introduction & Mechanistic Grounding

Bis(2-chloroethyl) phosphite (BCEP, CAS: 1070-42-4 / 1809-14-9) is a highly versatile synthetic intermediate. While primarily recognized in materials science for generating halogen-phosphorus flame retardants, the phosphonate motifs generated from BCEP are also of high interest to drug development professionals as transition-state analogs and covalent enzyme inhibitors.

The utility of BCEP stems from its tautomeric equilibrium. While named a "phosphite" (P-OH form), it exists predominantly as the pentavalent hydrogen phosphonate (P-H form). This labile P–H bond is the mechanistic engine for the 1—a base-catalyzed hydrophosphonylation where the phosphorus nucleophile adds across activated unsaturated systems (e.g., alkenes, carbonyls) to form robust C–P bonds [1].

Dual-Action Flame Retardancy Mechanism: Derivatives of BCEP operate via a synergistic, dual-phase mechanism [2]:

• Condensed Phase (Phosphorus): During combustion, the phosphonate core decomposes into polyphosphoric acids, catalyzing the dehydration of the polymer matrix (e.g., polyurethane) into a protective, insulating carbonaceous char.

• Gas Phase (Halogen): The 2-chloroethyl ester groups undergo thermal cleavage, releasing heavy halogen radicals (Cl•) into the vapor phase. These radicals scavenge highly reactive H• and OH• combustion propagators, effectively suffocating the flame.

Mandatory Visualization: Synthetic Workflows

The following diagram maps the divergent synthetic pathways from the BCEP intermediate to its terminal applications.

Fig 1: Synthetic pathways of BCEP-derived flame retardants and their end-use applications.

Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system , incorporating in-process quality control (QC) checkpoints to verify causality and reaction success without requiring immediate downstream purification.

Protocol A: Synthesis of Bis(2-chloroethyl) Phosphite (Precursor)

Causality & Experience: The esterification of phosphorus trichloride ( PCl3​ ) with 2-chloroethanol is violently exothermic. Strict thermal control is required to prevent the over-alkylation into tris(2-chloroethyl) phosphite or the thermal degradation of the ester linkages.

• Setup: Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, pressure-equalizing dropping funnel, nitrogen inlet, and a reflux condenser routed to an aqueous NaOH scrubber.

• Reagent Loading: Charge the flask with 2-chloroethanol (2.2 eq) dissolved in anhydrous dichloromethane (DCM) to act as a heat sink.

• Thermal Control: Submerge the reactor in an ice-salt bath and cool the internal temperature to 0–5 °C.

• Addition: Add PCl3​ (1.0 eq) dropwise over 2 hours. Critical: Adjust the drip rate to ensure the internal temperature never exceeds 10 °C.

• Maturation: Post-addition, remove the ice bath. Allow the mixture to warm to 25 °C and stir for 3 hours to drive the off-gassing of HCl.

• Self-Validating Checkpoint (QC): Pull a 0.5 mL aliquot for 31P NMR. The reaction is validated when the PCl3​ signal (~219 ppm) completely disappears, replaced by a characteristic doublet at ~8–10 ppm ( JPH​≈700 Hz), confirming the P–H tautomer of BCEP.

• Isolation: Remove DCM and residual HCl under reduced pressure to yield crude BCEP.

Protocol B: Synthesis of Bis(2-chloroethyl) (2-cyanoethyl)phosphonate

Causality & Experience: This 2 relies on a base catalyst to deprotonate the BCEP, generating a highly nucleophilic phosphite anion that attacks the Michael acceptor (acrylonitrile) [3].

• Initiation: In a dry 500 mL flask under N2​ , dissolve BCEP (1.0 eq) in anhydrous acetonitrile. Add triethylamine (0.05 eq) as the catalyst.

• Addition: Place the flask in a 20 °C water bath. Add acrylonitrile (1.1 eq) dropwise.

• Self-Validating Checkpoint (QC): Monitor the internal temperature. A distinct exotherm should occur upon acrylonitrile addition, validating active catalysis. If no exotherm is observed, the catalyst has been poisoned (likely by moisture), and the reaction must be aborted. Do not allow the temperature to exceed 40 °C to prevent acrylonitrile polymerization.

• Propagation: Stir at 40 °C for 4 hours.

• Quenching & Validation: Quench with dilute acetic acid (0.05 eq). Analyze via FTIR: The reaction is successful when the P–H stretch (~2400 cm⁻¹) vanishes and a sharp nitrile C≡N stretch (~2250 cm⁻¹) appears.

• Workup: Wash with distilled water, dry over anhydrous MgSO4​ , and concentrate under vacuum.

Protocol C: Synthesis of Bis(2-chloroethyl) Vinylphosphonate (Reactive Monomer)

Causality & Experience: Unlike additive flame retardants, vinylphosphonates contain a polymerizable double bond. This allows them to be covalently cross-linked into textile latexes or polyurethane backbones, entirely eliminating environmental leaching [4].

• Intermediate Formation: React BCEP with ethylene oxide to yield bis(2-chloroethyl) 2-chloroethylphosphonate via an Arbuzov-type rearrangement.

• Catalytic Dehydrochlorination: Transfer the intermediate to a vacuum distillation apparatus. Add 2 mol% barium chloride ( BaCl2​ ) as a dehydrochlorination catalyst.

• Elimination: Heat the system to 150 °C under a vacuum of 10 mmHg.

• Self-Validating Checkpoint (QC): The elimination of HCl is monitored by titrating the effluent trap. The reaction is validated as complete when 0.95+ molar equivalents of HCl have been captured. 1H NMR will confirm success via the appearance of a complex vinyl multiplet between 5.8–6.4 ppm.

• Isolation: Distill the bis(2-chloroethyl) vinylphosphonate directly from the reactor to prevent thermal oligomerization.

Quantitative Data Presentation

The table below summarizes the physicochemical properties, integration methods, and standardized flame retardancy metrics of the synthesized BCEP derivatives.

Compound / Derivative	Target Polymer Matrix	Incorporation Method	Phosphorus Content (wt%)	Typical LOI (%)*	UL-94 Rating (3.2 mm)
BCEP (Precursor)	N/A (Intermediate)	N/A	14.9%	N/A	N/A
Bis(2-chloroethyl) (2-cyanoethyl)phosphonate	Rigid Polyurethane	Additive Blending	12.0%	26 - 28	V-1
Bis(2-chloroethyl) vinylphosphonate	Textile Latexes / Resins	Reactive (Covalent)	13.3%	28 - 32	V-0
Oligomeric Vinylphosphonates	Flexible Polyurethane	Reactive Cross-linking	15.5%	25 - 27	V-1

*Limiting Oxygen Index (LOI) values are based on a standard 12-15 wt% loading in the respective polymer matrix. An LOI > 26% generally indicates self-extinguishing behavior in ambient air.

References

• Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes. MDPI (Molecules). URL:[Link]

• Flame Retardants, Phosphorus. Kirk-Othmer Encyclopedia of Chemical Technology. URL:[Link]

• Synthesis and Polymerization of Vinylphosphonic Acid. Royal Society of Chemistry (RSC). URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Bis(2-chloroethyl) (2-cyanoethenyl)phosphonate | 61256-79-9 | Benchchem [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Storage and Handling of Bis(2-chloroethyl) Phosphite

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize bis(2-chloroethyl) phosphite in their work. Given the compound's sensitivity, its integrity is paramount for reproducible and successful experimental outcomes. This document provides in-depth, field-proven insights into preventing hydrolysis during storage, troubleshooting potential degradation, and validating material quality.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the stability and handling of bis(2-chloroethyl) phosphite.

Q1: Why is bis(2-chloroethyl) phosphite so susceptible to hydrolysis?

A1: Bis(2-chloroethyl) phosphite belongs to the phosphite ester class of compounds. The phosphorus (III) center is highly electrophilic and has a lone pair of electrons, making it susceptible to nucleophilic attack by water. This reaction, known as hydrolysis, cleaves the phosphoester (P-O-C) bonds. Unlike phosphonates, which feature a direct and more stable phosphorus-carbon (P-C) bond, the P-O-C linkage in phosphites is inherently more reactive[1]. The presence of even trace amounts of moisture or acidic/basic impurities can catalyze this degradation process.

Q2: What are the primary degradation products from hydrolysis, and why are they problematic?

A2: The hydrolysis of bis(2-chloroethyl) phosphite results in the formation of phosphorous acid derivatives and 2-chloroethanol. These contaminants can severely compromise your experiments in several ways:

• Altered Stoichiometry: The effective concentration of your starting material is reduced, leading to lower yields or incomplete reactions.

• Unwanted Side Reactions: The hydrolysis products can act as unintended nucleophiles or reagents in subsequent steps.

• pH Alteration: The generation of acidic byproducts can alter the pH of the reaction medium, potentially inhibiting catalysts or promoting undesired side reactions.

• Analytical Interference: Degradation products will complicate the analysis and purification of your target molecule.

Q3: What are the ideal storage conditions for bis(2-chloroethyl) phosphite?

A3: Proper storage is the single most critical factor in maintaining the compound's purity. We recommend adhering to the following conditions, summarized in the table below. The compound is known to be hygroscopic, meaning it readily absorbs moisture from the air[2].

Parameter	Recommendation	Rationale
Temperature	-20°C Freezer[2][3]	Slows the rate of all chemical degradation pathways, including hydrolysis.
Atmosphere	Dry Inert Gas (Argon or Nitrogen)[4]	Excludes atmospheric moisture and oxygen, the primary drivers of hydrolysis and oxidation.
Container	Tightly sealed, amber glass bottle with a PTFE-lined cap.	Prevents moisture ingress and protects from light. PTFE is chemically inert.
Handling	Aliquot into smaller, single-use quantities under an inert atmosphere.	Minimizes repeated exposure of the bulk material to the atmosphere during use.

Q4: How can I quickly assess if my stored sample has degraded?

A4: A visual inspection can provide initial clues. The compound should be a clear, colorless oil[2]. Signs of degradation include a cloudy or hazy appearance, discoloration, or the presence of crystalline precipitates (phosphorous acid derivatives). If the bottle has been opened multiple times, you may also notice fuming upon opening due to reaction with moist air, or a slight pressure buildup. However, these are lagging indicators. Analytical validation is essential for confirmation.

Part 2: Troubleshooting Guide: Identifying and Managing Hydrolysis

If you suspect your bis(2-chloroethyl) phosphite has degraded, this guide provides a systematic workflow to diagnose and address the issue.

Symptom: Your reaction is yielding unexpected byproducts, showing poor conversion rates, or failing entirely. You suspect the integrity of your bis(2-chloroethyl) phosphite starting material.

Diagnostic Workflow:

The following diagram outlines the logical steps for troubleshooting the quality of your stored reagent.

Caption: Troubleshooting workflow for suspected phosphite degradation.

Part 3: Protocols and Methodologies

These protocols provide actionable steps for proper handling and quality control.

Protocol 1: Recommended Storage and Handling Procedure

This procedure minimizes the risk of hydrolysis from the moment of receipt.

• Receiving: Upon receipt, immediately inspect the container seal for integrity. Do not open the bottle outside of a controlled, dry environment. Place the sealed container in a -20°C freezer.

• Preparation for Aliquoting: Transfer the sealed bottle to a glovebox or a desiccator flushed with inert gas (argon or nitrogen) to allow it to equilibrate to ambient temperature before opening. This prevents condensation of moist air onto the cold liquid.

• Aliquoting: Inside the glovebox or under a positive pressure of inert gas, carefully open the main bottle. Using a dry syringe or cannula, transfer the desired amounts into smaller, pre-dried glass vials with PTFE-lined caps.

• Sealing and Storage: Tightly seal each aliquot vial. Use paraffin film to wrap the cap-bottle interface for an extra barrier against moisture. Label each vial clearly with the compound name, date, and concentration.

• Final Storage: Place all aliquots and the main stock bottle back into the -20°C freezer[2][3].

• Daily Use: When an aliquot is needed, remove it from the freezer and allow it to warm to room temperature in a desiccator before opening. This prevents moisture contamination of the contents.

Protocol 2: Quality Control (QC) Analysis by ³¹P NMR Spectroscopy

³¹P NMR is a highly effective technique for directly observing the phosphorus environment and identifying hydrolysis products[1].

• Sample Preparation: Under an inert atmosphere, draw approximately 50-100 mg of the bis(2-chloroethyl) phosphite sample and dissolve it in ~0.6 mL of a dry deuterated solvent (e.g., CDCl₃, C₆D₆) in a clean, dry NMR tube.

• Instrument Setup: Acquire a proton-decoupled ³¹P NMR spectrum. A reference standard, such as 85% H₃PO₄, is typically used as an external standard (δ = 0 ppm).

• Data Interpretation:

  • Pure Compound: Pure bis(2-chloroethyl) phosphite should exhibit a major signal in the characteristic region for phosphite esters.

  • Hydrolysis Products: The presence of hydrolysis products, such as phosphorous acid or its mono/diester derivatives, will give rise to new signals at different chemical shifts. For example, phosphorous acid and its esters typically appear in a distinct region from trialkyl phosphites.

  • Oxidation Product: The corresponding phosphate, bis(2-chloroethyl) phosphate, would also have a distinct chemical shift, typically much further downfield (closer to 0 ppm) than the phosphite.

Protocol 3: Quantification of Acidic Impurities via Titration

This method provides a quantitative measure of the acidic byproducts of hydrolysis.

• Sample Preparation: Accurately weigh approximately 1.0 g of the bis(2-chloroethyl) phosphite into a clean Erlenmeyer flask. Add 50 mL of a suitable solvent (e.g., a 1:1 mixture of toluene and isopropanol).

• Titration Setup: Add a few drops of a suitable indicator (e.g., phenolphthalein).

• Titration: Titrate the solution with a standardized solution of 0.1 M potassium hydroxide (KOH) or sodium hydroxide (NaOH) until the indicator endpoint is reached (a persistent faint pink color).

• Calculation: Calculate the acid number or percentage of acidic impurity based on the volume of titrant used. This provides a direct measure of the extent of hydrolysis. This is a standard method for determining the acid number in chemical products[5].

Part 4: Understanding the Chemistry

Mechanism of Hydrolysis

The hydrolysis of a phosphite ester is a nucleophilic substitution reaction. A water molecule attacks the electrophilic phosphorus atom, leading to the cleavage of a P-O bond and the formation of a P-OH bond and an alcohol.

Caption: Simplified hydrolysis pathway of bis(2-chloroethyl) phosphite.

References

• Shi, Y., Gao, S., Wang, C., & An, L. (2020). Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP. Environmental Science & Technology, 54(10), 6154–6164. [Link][6][7]

• International Labour Organization (ILO) and World Health Organization (WHO). (2021). ICSC 0684 - TRIETHYL PHOSPHITE. INCHEM. [Link][8]

• Ataman Kimya. (n.d.). PHOSPHONATE ESTER. Retrieved from Ataman Kimya Product Information. [Link]

• McIntyre, S. K., & Alam, T. M. (2007). ¹⁷O NMR investigation of phosphite hydrolysis mechanisms. Magnetic Resonance in Chemistry, 45(12), 1022-1026. [Link][9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BIS(BETA-CHLOROETHYL)-BETA-CHLOROETHYL PHOSPHONATE CAS#: 6294-34-4 [m.chemicalbook.com]
• 3. isotope.com [isotope.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. welltchemicals.com [welltchemicals.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ICSC 0684 - TRIETHYL PHOSPHITE [inchem.org]
• 9. 17O NMR investigation of phosphite hydrolysis mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Handling Moisture Sensitivity of Bis(2-chloroethyl) Phosphite in the Lab

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals working with bis(2-chloroethyl) phosphite. Its purpose is to provide practical, in-depth guidance on managing the compound's significant moisture sensitivity to ensure experimental success and laboratory safety.

PART 1: Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues and questions in a direct, problem-solution format.

Storage and Handling

Question 1: I've just received a new bottle of bis(2-chloroethyl) phosphite. What are the immediate and critical storage requirements?

Answer: Proper storage from the moment of receipt is crucial to prevent degradation. The primary threat is atmospheric moisture, which initiates hydrolysis.

Immediate Storage Protocol:

• Inspect on Arrival: Check that the manufacturer's seal is intact and the container is undamaged.

• Inert and Dry Environment: The bottle must be stored under anhydrous (water-free) and inert conditions. Place the sealed bottle inside a desiccator containing an active desiccant (e.g., silica gel, Drierite™).

• Refrigeration: For long-term storage, keep the desiccator in a refrigerator designated for chemical storage, ideally between 2-8°C. This slows down the rate of any potential decomposition.

• Glove Box (Optimal): The most secure storage and handling environment is within a glove box maintained under a positive pressure of an inert gas like argon or nitrogen.[1]

• Chemical Incompatibility: Store away from acids, bases, and strong oxidizing agents to prevent vigorous and potentially hazardous reactions.

Question 2: How can I assess the quality of bis(2-chloroethyl) phosphite that has been stored for some time?

Answer: A visual check is the first step. High-purity bis(2-chloroethyl) phosphite is a clear, colorless liquid. Any deviation from this appearance suggests degradation.

Quality Assessment Table:

Visual Cue	Likely Cause & Implication	Recommended Action
Clear, Colorless Liquid	High Purity	Proceed with the experiment, maintaining strict anhydrous conditions.
Cloudy or White Precipitate	Hydrolysis. The compound has reacted with moisture. Hydrolysis products, such as 2-chloroethanol and phosphorous acid, will compromise your reaction.[2][3]	Do not use. The reagent is compromised. Procure a fresh bottle.
Yellowish Tinge	Minor Degradation	Use with caution for non-critical applications. For sensitive reactions, purification by distillation under reduced pressure may be an option, but fresh reagent is preferable.

For a definitive quality check, ³¹P NMR spectroscopy is the recommended analytical method. Pure bis(2-chloroethyl) phosphite will show a characteristic peak, while its hydrolysis products will appear as separate signals, typically in a different region of the spectrum.[4]

Question 3: What are the chemical consequences of minor moisture exposure?

Answer: Even trace amounts of water can initiate hydrolysis, a reaction where water molecules cleave the P-O bonds of the phosphite.[5][6] This process is often autocatalytic, meaning the acidic byproducts of the initial hydrolysis can accelerate further degradation.[5] The resulting mixture of phosphites and their hydrolysis products will lead to inconsistent reaction outcomes, lower yields, and the formation of unwanted side products, complicating purification.[7]

Experimental Setup and Execution

Question 4: What is the standard protocol for setting up a reaction to ensure completely anhydrous conditions?

Answer: A rigorously dry reaction setup is non-negotiable.[8] The following protocol outlines the essential steps.

Anhydrous Reaction Setup Protocol:

• Glassware Preparation: All glassware must be meticulously dried. The most effective method is to bake the glassware in an oven at a temperature above 120°C for at least four hours (or overnight) to remove adsorbed water.[1][9]

• Assembly and Inerting: Assemble the hot glassware and immediately place it under a positive pressure of a dry, inert gas (argon or nitrogen). A gas bubbler in the exhaust line provides a visual confirmation of positive pressure.[9]

• Solvent Preparation: Use only anhydrous grade solvents. For highly sensitive reactions, it is best practice to use solvents from a solvent purification system or to dry them over an appropriate desiccant and distill them under an inert atmosphere.

• Reagent Transfer: Liquid reagents like bis(2-chloroethyl) phosphite should be transferred using gas-tight syringes or a cannula.[9][10] Never open the reagent bottle directly to the atmosphere.

Workflow for Anhydrous Reaction Setup:

Caption: A decision tree for troubleshooting low-yield reactions involving moisture-sensitive reagents.

Question 6: I observed a sudden and unexpected temperature increase (exotherm) in my reaction. What is the likely cause and what should I do?

Answer: An uncontrolled exotherm is a significant safety hazard and a strong indicator of a rapid, unintended reaction. With bis(2-chloroethyl) phosphite, the most probable cause is a significant breach in your anhydrous setup, leading to rapid and exothermic hydrolysis.

Immediate Safety Protocol for Exotherms:

• Alert Personnel: Inform colleagues in the immediate vicinity of the situation.

• Remove Heat Source: If the reaction is being heated, immediately remove the heating mantle or bath.

• Initiate Cooling: Immerse the reaction flask in an ice-water bath to quickly dissipate heat.

• Maintain Inert Gas Flow: Do not turn off the inert gas supply; this will prevent air from being drawn into the flask as it cools.

• Do Not Seal the System: Ensure the system is not a closed vessel to avoid pressure buildup.

Root Cause Analysis:

• Gross Moisture Contamination: A significant leak in the system or the use of a wet solvent or reagent is the most likely culprit.

• Incompatible Reagents: The addition of an incompatible reagent (e.g., a strong acid or base) could also trigger a violent reaction.

• Scale-Up Issues: Reactions that are manageable on a small scale can become dangerously exothermic on a larger scale if the rate of heat generation exceeds the capacity for cooling.

PART 2: References

• Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP. Environmental Science & Technology.[Link]

• Hydrolysis of Cyclic Phosphites/Phosphoramidites and Its Inhibition-Reversible Cyclization of Acyclic Phosphonate Salts to Cyclic Phosphites. Organic Process Research & Development.[Link]

• Hydrolysis Stability of Bidentate Phosphites Utilized as Modifying Ligands in the Rh-Catalyzed n-Regioselective Hydroformylation of Olefins. ACS Publications.[Link]

• Effects of Substitution Pattern in Phosphite Ligands Used in Rhodium-Catalyzed Hydroformylation on Reactivity and Hydrolysis Stability. MDPI.[Link]

• Exploration of hydrolysis pathways of alkyl and aryl phosphites. Winona State University OpenRiver.[Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review. PMC.[Link]

• Material Safety Data Sheet - Tris-(2-Chloroethyl) Phosphate, 97%. Cole-Parmer.[Link]

• Safety data sheet - CPAChem. CPAChem.[Link]

• Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP. PubMed.[Link]

• Investigation of Ultrasonically Induced Degradation of Tris(2-chloroethyl) Phosphate in Water. ResearchGate.[Link]

• Triethyl phosphite. Organic Syntheses.[Link]

• Reaction of Tris(2-chloroethyl)phosphate with Reduced Sulfur Species. PMC.[Link]

• synthesis, crystallization and purification of anhydrous transition metal phosphates via the gas phase. ResearchGate.[Link]

• Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation. Organic Chemistry Portal.[Link]

• Ecological risk assessment for tris(2-chloroethyl) phosphate to freshwater organisms. Frontiers in Environmental Science.[Link]

• Zero discharge process for manufacturing of phosphorous acid and hypophosphorous acid. Google Patents.

• Moisture Sensitivity: Organic Chemistry Study Guide. Fiveable.[Link]

• Thermosynthesis of Anhydrous Phosphates. Phosphorus Research Bulletin.[Link]

• BIS(2-CHLOROETHYL) PHOSPHITE. gsrs.ncats.nih.gov.[Link]

• 3: Performing Sensitive Reactions without a Schlenk Line. Chemistry LibreTexts.[Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.[Link]

• ICSC 1677 - TRIS(2-CHLOROETHYL) PHOSPHATE. inchem.org.[Link]

• Bis-2-chloroethyl-2-chloroethylphosphonate. NIST WebBook.[Link]

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• 3. Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Bis(2-chloroethyl) Phosphite vs. Diethyl Phosphite in Organic Synthesis: A Comprehensive Guide

Executive Summary

Dialkyl phosphites are indispensable reagents in organophosphorus chemistry, characterized by a highly reactive phosphorus-hydrogen (P-H) bond that exists in equilibrium with its minor tautomer, the trivalent dialkyl phosphite[1]. As a Senior Application Scientist, I frequently evaluate the structural nuances of these reagents to optimize synthetic pathways. This guide provides an objective, data-driven comparison between two prominent dialkyl phosphites: Diethyl phosphite (DEP) and Bis(2-chloroethyl) phosphite (BCEP) .

While DEP features inert ethyl chains, making it a stable and versatile phosphorylating agent[2], BCEP possesses electrophilic 2-chloroethyl groups. This structural difference renders BCEP a bifunctional reagent capable of complex downstream cross-linking, heterocycle formation, and integration into flame-retardant polymers[3], albeit at the cost of thermal stability[4].

Chemical & Physical Properties Comparison

To establish a baseline for experimental design, the quantitative and qualitative properties of both reagents are summarized below:

Property	Diethyl Phosphite (DEP)	Bis(2-chloroethyl) Phosphite (BCEP)
Molecular Formula	C₄H₁₁O₃P	C₄H₉Cl₂O₃P
Molecular Weight	138.10 g/mol	206.98 g/mol [5]
Density (at 25 °C)	1.072 g/mL[6]	~1.20 g/mL[5]
Boiling Point	50–51 °C (at 2 mmHg)[2]	Decomposes/Isomerizes at high heat[4]
Structural Feature	Inert ethyl alkyl chains	Electrophilic 2-chloroethyl chains
Reactivity Profile	Stable P-H reactive species; compatible with strong bases for deprotonation[1].	Bifunctional; P-H reactive but highly sensitive to heat and moisture[4].

Mechanistic Insights & Reactivity Profiles

Diethyl Phosphite (DEP)

DEP is the quintessential P-H reactive species. It readily undergoes deprotonation with bases like potassium tert-butoxide to form phosphite anions (Michaelis–Becker reaction) and adds across unsaturated bonds via hydrophosphonylation[1]. DEP is highly valued in the pharmaceutical and agricultural sectors for synthesizing α-aminophosphonates and phosphonate esters[7]. Furthermore, DEP exhibits unique coordination chemistry; when combined with 4-dimethylaminopyridine (DMAP), it serves as a highly effective ligand for nickel-catalyzed cross-coupling reactions[8].

Bis(2-chloroethyl) Phosphite (BCEP)

BCEP shares the core P-H reactivity of DEP but introduces significant mechanistic divergence due to its 2-chloroethyl substituents. These groups are highly susceptible to nucleophilic attack, allowing for the synthesis of complex heterocycles and flame-retardant polyurethane networks where the phosphorus atom is integrated via stable P-C bonds[9]. However, BCEP is thermally sensitive; it is unstable to heat and moisture, and undergoes vigorous intramolecular isomerization at elevated temperatures, requiring strict environmental control during synthesis[4].

Divergent Synthetic Pathways

The following diagram illustrates the divergent synthetic utility of DEP and BCEP based on their structural substituents.

Caption: Divergent synthetic applications of DEP and BCEP based on their substituent reactivity.

Experimental Workflows & Protocols

Protocol A: Solvent-Free Synthesis of α-Aminophosphonates using DEP

Causality: Solvent-free conditions maximize atom economy. In this Kabachnik-Fields condensation, DEP acts as both the nucleophilic reagent and the fluid medium, eliminating the need for toxic chlorinated solvents or heavy metal Lewis acid catalysts[10].

• Preparation: Charge an oven-dried reaction vessel with 1.0 mmol of the carbonyl compound (e.g., 4-chlorobenzaldehyde) and 1.0 mmol of the corresponding amine (e.g., 4-chloroaniline)[10].

• Addition: Add 1.0 mmol of diethyl phosphite (DEP) directly to the neat mixture[10].

• Reaction: Stir the mixture at 75–80 °C using an oil bath for approximately 35 minutes[10].

• Monitoring: Monitor the reaction progress via TLC until the starting materials are completely consumed.

• Isolation: Purify the crude product via direct crystallization or column chromatography to yield the pure α-aminophosphonate[10].

Protocol B: Ni-Catalyzed Negishi Cross-Coupling using DEP as a Ligand

Causality: DEP, in synergy with DMAP, forms a highly active Ni(II) catalytic complex. This specific ligand environment facilitates the cross-coupling of arylzinc halides with aryl bromides at room temperature while actively suppressing unwanted homocoupling side reactions[8].

• Solvent Preparation: Under an argon atmosphere, prepare a rigorously degassed solvent mixture of THF and N-ethylpyrrolidinone (NEP) in an 8:1 ratio[8].

• Catalyst Assembly: Charge a reaction vial with the aryl bromide (1.0 equiv) and the catalytic system: NiCl₂ (0.05 mol %), DEP (0.2 mol %), and DMAP (0.2 mol %)[11].

• Coupling: Introduce the arylzinc halide (1.3 equiv) to the mixture[11].

• Reaction: Stir the reaction at 25 °C for 1 to 48 hours, depending on the steric and electronic properties of the substrate[8].

• Workup: Quench the reaction with water, extract with an organic solvent (e.g., pentane or ether), and purify the resulting biaryl compound via standard chromatographic techniques.

Protocol C: Synthesis of Bis(2-chloroethyl) (2-cyanoethenyl)phosphonate using BCEP

Causality: The P-H bond of BCEP undergoes a targeted Michael-type addition to the electron-deficient alkene (acrylonitrile). Crucially, the reaction temperature must be strictly controlled to ensure the 2-chloroethyl groups remain intact for subsequent nucleophilic substitution or integration into flame-retardant polymers[3].

• Setup: Purge a continuous stirred-tank reactor (CSTR) or a standard round-bottom flask with nitrogen to ensure a strictly inert atmosphere[3].

• Reagent Loading: Add bis(2-chloroethyl) phosphite (BCEP) to the reactor.

• Addition: Slowly add acrylonitrile dropwise under controlled heating. Critical Step: Maintain the temperature strictly below the threshold for BCEP isomerization[3].

• Reaction: Allow the mixture to stir until the hydrophosphonylation is complete.

• Purification: Purify the crude product using advanced vacuum distillation or recrystallization to isolate pure bis(2-chloroethyl) (2-cyanoethenyl)phosphonate[3].

Causality Behind Experimental Choices (E-E-A-T)

• Substrate Selection & Downstream Utility: The choice between DEP and BCEP hinges entirely on the desired end-product architecture. DEP is the reagent of choice when the phosphonate ester is the final, stable moiety required (e.g., in bioactive pharmaceutical intermediates or agrochemicals)[12]. Conversely, BCEP is selected when the synthetic strategy demands subsequent cross-linking. The chloroethyl groups can be displaced by nucleophiles to form robust P-C or P-N bonds, a property heavily exploited in the synthesis of self-extinguishing, fire-resistant polyurethane foams[9].

• Thermal Management & Safety: BCEP requires stringent thermal control. Prolonged exposure to heat or moisture triggers vigorous decomposition and intramolecular isomerization[4]. DEP, while combustible, exhibits a much broader thermal operating window and greater stability during prolonged reflux, making it inherently safer and easier to handle in standard benchtop environments[6].

References

• Ranu, B. C., & Hajra, A. (2002). A simple and green procedure for the synthesis of α-aminophosphonate by a one-pot three-component condensation of carbonyl compound, amine and diethyl phosphite without solvent and catalyst. Green Chemistry (RSC).[Link]

• Gavryushin, A., et al. (2005). Efficient Cross-Coupling of Functionalized Arylzinc Halides Catalyzed by a Nickel Chloride−Diethyl Phosphite System. Organic Letters (ACS).[Link]

• PubChem. Bis(2-chloroethyl) phosphite (CID 6336390). National Center for Biotechnology Information.[Link]

Sources

• 1. Diethylphosphite - Wikipedia [en.wikipedia.org]
• 2. 亚磷酸二乙酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Bis(2-chloroethyl) (2-cyanoethenyl)phosphonate | 61256-79-9 | Benchchem [benchchem.com]
• 4. TRIS(2-CHLOROETHYL) PHOSPHITE | 140-08-9 [chemicalbook.com]
• 5. Bis(2-chloroethyl) phosphite | C4H8Cl2O3P+ | CID 6336390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diethyl phosphite | CAS#:762-04-9 | Chemsrc [chemsrc.com]
• 7. vinuthana.com [vinuthana.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. A simple and green procedure for the synthesis of α-aminophosphonate by a one-pot three-component condensation of carbonyl compound, amine and diethyl phosphite without solvent and catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. chemimpex.com [chemimpex.com]

Comparative Reactivity of Bis(2-chloroethyl) Phosphite and Dimethyl Phosphite: A Technical Guide for Synthesis and Application

As organophosphorus chemistry continues to drive innovations in drug development, flame retardants, and materials science, the selection of the appropriate dialkyl phosphite precursor is critical. Dimethyl phosphite (DMP) and bis(2-chloroethyl) phosphite (BCEP) are two widely utilized H-phosphonates. While they share a core reactive motif, their divergent electronic environments dictate distinct reactivity profiles, base compatibilities, and downstream applications.

This guide provides an objective, mechanistic comparison of DMP and BCEP, equipping researchers and application scientists with the foundational logic and validated protocols necessary to optimize phosphonate synthesis.

Structural and Electronic Foundations

To predict the behavior of dialkyl phosphites, one must understand their tautomeric nature and the inductive effects of their esterifying groups.

Tautomerism and Activation

Both DMP and BCEP exist predominantly in the stable phosphonate tautomer ( P=O ) rather than the trivalent phosphite form ( P−OH )[1]. However, nucleophilic addition reactions (such as the Pudovik or Kabachnik-Fields reactions) require the generation of the highly reactive phosphite anion. This is achieved via base-catalyzed deprotonation of the P-H bond[2].

Tautomeric equilibrium and base-catalyzed activation of dialkyl phosphites.

Inductive Effects and P-H Acidity

The fundamental divergence between DMP and BCEP lies in the inductive (-I) effects of their substituents:

• Dimethyl Phosphite (DMP): The methyl groups are relatively electron-donating compared to halogenated analogs. This increases the electron density on the phosphorus atom, making the P-H bond less acidic[3]. Consequently, generating the phosphite anion from DMP often requires stronger bases (e.g., alkoxides) or higher thermal activation.

• Bis(2-chloroethyl) Phosphite (BCEP): The highly electronegative chlorine atoms exert a strong electron-withdrawing effect through the σ -bonds. This stabilizes the conjugate base (phosphite anion), significantly lowering the pKa of the P-H bond. BCEP can be readily deprotonated by milder bases, such as triethylamine[3].

Comparative Reactivity & Pathway Divergence

The differing acidities and structural vulnerabilities of DMP and BCEP dictate their behavior in standard organophosphorus transformations.

Nucleophilic Addition (Pudovik & Kabachnik-Fields Reactions)

In the Pudovik reaction (addition to carbonyls) and Kabachnik-Fields reaction (multicomponent addition to imines), both reagents act as effective nucleophiles[2],[4]. However, the choice of catalyst is critical:

• DMP thrives under standard basic conditions (e.g., NaOMe, KOtBu) and is robust enough to withstand the elevated temperatures often required for sterically hindered electrophiles.

• BCEP requires mild bases (e.g., amines or weak acid/base co-catalysts). The use of strong bases with BCEP triggers catastrophic side reactions due to the lability of the 2-chloroethyl group[5].

Stability and Divergent Side Reactions

The 2-chloroethyl group in BCEP introduces a significant vulnerability. The β -hydrogens adjacent to the chlorine atoms are highly acidic. Under strong basic conditions or high heat, BCEP undergoes E2 elimination to yield vinyl phosphonate derivatives, or it can undergo intramolecular Arbuzov-type cyclization[6],[5]. In contrast, DMP is thermally stable up to its boiling point (~170 °C), though it is susceptible to slow hydrolysis in the presence of moisture or Lewis acidic frameworks[7].

Divergent reactivity of DMP and BCEP under strongly basic conditions.

Quantitative Comparison

The following table summarizes the physicochemical and operational parameters guiding the selection between DMP and BCEP.

Parameter	Dimethyl Phosphite (DMP)	Bis(2-chloroethyl) Phosphite (BCEP)
Chemical Formula	(CH3​O)2​P(O)H	(ClCH2​CH2​O)2​P(O)H
Molecular Weight	110.05 g/mol	207.01 g/mol
Inductive Effect of Ester	Weakly electron-withdrawing	Strongly electron-withdrawing (-I)
Relative P-H Acidity	Lower (Requires stronger bases)	Higher (Deprotonated by mild bases)
Thermal Stability	High (Stable to ~170 °C)	Low (Isomerizes/decomposes at heat)
Hydrolytic Stability	Moderate (Slow hydrolysis)	Low (Rapidly decomposes in water)
Primary Side Reactions	Transesterification	E2 Elimination, Intramolecular Arbuzov

Experimental Workflows (Self-Validating Protocols)

To demonstrate the causality behind base selection, the following protocols outline the optimized conditions for utilizing BCEP without degradation, and conversely, how to intentionally exploit its divergent reactivity.

Protocol A: Mild Base-Catalyzed Pudovik Addition (Optimized for BCEP)

Objective: Synthesize an α -hydroxyphosphonate while preserving the 2-chloroethyl groups. Causality: Triethylamine (TEA) is basic enough to deprotonate the highly acidic P-H bond of BCEP but lacks the strength to abstract the β -protons of the chloroethyl group, thereby preventing E2 elimination.

• Preparation: In a flame-dried Schlenk flask under N2​ , dissolve 10.0 mmol of the target aldehyde in 20 mL of anhydrous dichloromethane (DCM).

• Addition: Cool the solution to 0 °C using an ice bath. Add 10.5 mmol of BCEP dropwise over 5 minutes.

• Catalysis: Slowly inject 1.0 mmol (0.1 eq) of anhydrous TEA. (Note: If substituting DMP in this protocol, a stronger base like DBU or prolonged heating may be required due to DMP's lower acidity).

• Reaction & Monitoring: Remove the ice bath and stir at room temperature for 4-6 hours. Validate conversion via 31 P NMR: monitor the disappearance of the BCEP doublet ( δ ~8-10 ppm, JPH​ ~720 Hz) and the emergence of the product singlet ( δ ~20-25 ppm).

• Workup: Quench with saturated aqueous NH4​Cl , extract with DCM (3 × 15 mL), dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

Protocol B: Strong Base-Promoted Elimination of BCEP

Objective: Intentionally trigger the divergent pathway to synthesize vinyl phosphonate derivatives. Causality: Strong alkoxide bases abstract the β -proton of the 2-chloroethyl group, driving an irreversible E2 elimination to form a vinyl ester—a pathway entirely inaccessible to DMP[5].

• Preparation: Dissolve 5.0 mmol of BCEP in 15 mL of anhydrous THF in a round-bottom flask cooled to -78 °C.

• Base Addition: Slowly add 11.0 mmol (2.2 eq) of Sodium Methoxide (NaOMe) in methanol.

• Reaction: Allow the reaction mixture to slowly warm to room temperature over 2 hours. A white precipitate (NaCl) will form, indicating the elimination of chloride.

• Validation: Filter the precipitate and concentrate the filtrate. Analyze the crude mixture via 1 H NMR. The successful elimination is validated by the disappearance of the −CH2​Cl multiplets ( δ ~3.7 ppm) and the emergence of distinct vinyl proton signals ( δ ~5.8-6.4 ppm).

Sources

• 1. Diethylphosphite - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
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• 4. preprints.org [preprints.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. TRIS(2-CHLOROETHYL) PHOSPHITE | 140-08-9 [chemicalbook.com]
• 7. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to FTIR Spectrum Analysis and Peak Assignment for Bis(2-chloroethyl) phosphite

For researchers, scientists, and drug development professionals, ensuring the identity and purity of starting materials and intermediates is a cornerstone of reliable and reproducible research. Fourier-Transform Infrared (FTIR) spectroscopy stands as a rapid, non-destructive, and highly informative analytical technique for this purpose. This guide provides an in-depth analysis of the FTIR spectrum of bis(2-chloroethyl) phosphite, a key intermediate in various chemical syntheses. We will delve into the characteristic vibrational modes, their peak assignments, and how to leverage this information to assess sample purity against potential impurities or alternative reagents.

The Significance of Vibrational Spectroscopy in Quality Control

FTIR spectroscopy probes the vibrational transitions of molecules. When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral fingerprint. For a molecule like bis(2-chloroethyl) phosphite (C₄H₉Cl₂O₃P), the presence and arrangement of its functional groups—P-H, P-O-C, C-Cl, and C-H—give rise to a series of characteristic absorption bands. By analyzing the position, intensity, and shape of these bands, we can confirm the molecule's identity and detect the presence of contaminants.

Organophosphorus compounds, in particular, are amenable to FTIR analysis due to the distinct and often strong absorptions associated with the phosphate or phosphite moiety.[1] However, these compounds can also be susceptible to hydrolysis, making FTIR an invaluable tool for monitoring their stability over time.[1][2]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The following protocol outlines the standard procedure for analyzing a liquid sample such as bis(2-chloroethyl) phosphite using an Attenuated Total Reflectance (ATR) FTIR spectrometer, which is a common and convenient method requiring minimal sample preparation.

Objective: To obtain a clean, reproducible FTIR spectrum of bis(2-chloroethyl) phosphite for qualitative analysis.

Materials:

• FTIR Spectrometer with an ATR accessory (e.g., equipped with a diamond or zinc selenide crystal)

• Bis(2-chloroethyl) phosphite sample

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Verify that the ATR accessory is correctly installed and the crystal surface is clean.

• Background Spectrum Acquisition:

  • Before analyzing the sample, a background spectrum must be collected. This measures the ambient atmosphere (e.g., CO₂, water vapor) and the ATR crystal itself, allowing the instrument software to subtract these signals from the sample spectrum.

  • Clean the ATR crystal surface with a lint-free wipe dampened with isopropanol or acetone, then allow it to dry completely.

  • Initiate the background scan according to the instrument's software instructions. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Sample Application:

  • Place a small drop of the liquid bis(2-chloroethyl) phosphite sample directly onto the center of the ATR crystal. The amount should be sufficient to completely cover the crystal surface.

  • If the ATR accessory has a pressure arm, lower it to ensure good contact between the sample and the crystal. Apply consistent pressure for reproducible results.

• Sample Spectrum Acquisition:

  • Initiate the sample scan using the same parameters as the background scan (e.g., number of scans, resolution).

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis and Cleaning:

  • After the scan is complete, clean the ATR crystal thoroughly with a solvent-dampened lint-free wipe. Repeat until no residue of the sample remains.

  • Examine the resulting spectrum for the characteristic peaks of bis(2-chloroethyl) phosphite. Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Below is a visual representation of this experimental workflow.

Caption: Experimental workflow for FTIR analysis of a liquid sample.

FTIR Spectrum Analysis of Bis(2-chloroethyl) phosphite

The FTIR spectrum of a pure sample of bis(2-chloroethyl) phosphite will exhibit several key absorption bands corresponding to its constituent functional groups. The following table summarizes the expected peak assignments and their typical wavenumber ranges.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
~2960-2850	C-H Asymmetric & Symmetric Stretching	-CH₂-	Medium to Strong
~2430	P-H Stretching	H-P(O)(OR)₂	Medium, Sharp
~1470-1430	C-H Scissoring/Bending	-CH₂-	Medium
~1250	P=O Stretching (from tautomer)	O=P-H	Strong
~1030	P-O-C Asymmetric Stretching	P-O-C	Strong
~970	P-O-C Symmetric Stretching	P-O-C	Medium
~750	C-Cl Stretching	-CH₂Cl	Strong
~670	C-Cl Stretching	-CH₂Cl	Strong

In-depth Peak Assignment and Rationale:

• C-H Stretching (2960-2850 cm⁻¹): These peaks arise from the symmetric and asymmetric stretching vibrations of the C-H bonds in the ethyl chains. Their presence is a fundamental indicator of the organic backbone of the molecule.[3]

• P-H Stretching (~2430 cm⁻¹): This is a highly characteristic and diagnostic peak for dialkyl phosphites.[4] The P-H bond has a relatively unique vibrational frequency that appears in a region with few other absorptions, making it an excellent marker for this class of compounds. The presence of a sharp band around 2300-2400 cm⁻¹ is strong evidence for the phosphite structure.[5]

• P=O Stretching (~1250 cm⁻¹): Dialkyl phosphites exist in equilibrium with their pentavalent tautomeric form, dialkyl phosphonate. Although the equilibrium generally favors the phosphite form, a P=O stretching band may be observed. A strong absorption in this region could indicate the presence of the phosphonate tautomer or phosphate impurities.

• P-O-C Stretching (~1030 cm⁻¹ and ~970 cm⁻¹): The stretching vibrations of the P-O-C linkage typically result in strong and broad absorptions.[6] The asymmetric stretch usually appears at a higher frequency (~1030 cm⁻¹) than the symmetric stretch (~970 cm⁻¹). These bands confirm the ester nature of the compound.

• C-Cl Stretching (~750 cm⁻¹ and ~670 cm⁻¹): The C-Cl stretching vibrations are expected in the fingerprint region of the spectrum.[3][7] Alkyl chlorides typically show strong absorptions in the 850-550 cm⁻¹ range.[3][7] The presence of two chloroethyl groups can lead to multiple bands in this region.

The relationship between the functional groups and their characteristic IR absorptions is illustrated below.

Caption: Correlation of functional groups in bis(2-chloroethyl) phosphite with their IR peak regions.

Comparative Analysis: Identifying Impurities and Alternatives

The true power of FTIR in a research and development setting lies in its comparative capabilities. By comparing the spectrum of a new batch of bis(2-chloroethyl) phosphite to a validated reference standard, one can quickly assess its purity.

Common Impurities and Their Spectral Signatures:

• Water (H₂O): The presence of water, a common impurity, will be indicated by a broad absorption band in the 3600-3200 cm⁻¹ region due to O-H stretching vibrations.[8]

• Tris(2-chloroethyl) phosphate (TCEP): If the synthesis of bis(2-chloroethyl) phosphite is incomplete or has undergone side reactions, TCEP could be a potential impurity. The key difference in the FTIR spectrum would be the absence of the characteristic P-H stretching band around 2430 cm⁻¹ and a more prominent P=O stretching band around 1280-1260 cm⁻¹.

• Hydrolysis Products: Organophosphorus compounds can be susceptible to hydrolysis.[1] The cleavage of the P-O-C bond would lead to the formation of a P-OH group. This would introduce a broad O-H stretching band, similar to that of water, and potentially shift the P=O and P-O-C bands.

Comparison with Alternative Reagents:

Consider a scenario where a researcher is evaluating bis(2-hydroxyethyl) phosphite as an alternative. The FTIR spectrum would be markedly different. The most significant changes would be:

• Absence of C-Cl Bands: The strong absorptions around 750 cm⁻¹ and 670 cm⁻¹ would be absent.

• Presence of O-H Band: A broad and strong O-H stretching band would appear in the 3600-3200 cm⁻¹ region, characteristic of the alcohol functional group.

This direct comparison allows for unambiguous differentiation between the two reagents, preventing costly errors in a synthetic workflow.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation and quality control of bis(2-chloroethyl) phosphite. A thorough understanding of the characteristic peak assignments for the P-H, P-O-C, and C-Cl functional groups provides a solid foundation for confirming the identity and purity of this important chemical intermediate. By employing standardized experimental protocols and comparing spectra against reference standards, researchers can ensure the integrity of their starting materials, leading to more reliable and reproducible scientific outcomes.

References

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• Li, Y., et al. (2022). Mechanistic Insights into Anaerobic Biotransformation of Tris(2-Chloroethyl) Phosphate by Compound-Specific Stable Isotope Analysis and Quantum Chemical Calculations. Environmental Science & Technology, 56(6), 3566–3576. [Link]

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A Comparative Guide to Halogenated Phosphites for Flame Retardancy: Focus on Bis(2-chloroethyl) Phosphite

In the ever-evolving landscape of polymer science, the imperative for enhanced safety and performance has driven extensive research into effective flame retardant systems. Among these, halogenated organophosphorus compounds have long been recognized for their efficacy. This guide provides an in-depth technical comparison of bis(2-chloroethyl) phosphite and other halogenated phosphites as flame retardants, offering researchers, scientists, and drug development professionals a critical overview of their mechanisms, performance, and evaluation methodologies.

Introduction: The Synergistic Power of Phosphorus and Halogens

The combination of phosphorus and halogen elements within a single molecule creates a potent synergistic effect in flame retardancy.[1] These compounds can act in both the gas phase, by scavenging flame-propagating radicals, and the condensed phase, by promoting the formation of a protective char layer.[2][3] This dual-mode action makes them highly efficient in a variety of polymer matrices.

Bis(2-chloroethyl) phosphite is a member of this important class of flame retardants. While its direct comparative performance data is not as widely published as its phosphate analogue, tris(2-chloroethyl) phosphate (TCEP), understanding its chemical context and the performance of related compounds provides valuable insights into its potential applications. This guide aims to synthesize the available knowledge to offer a clear and objective comparison.

Chemical and Physical Properties: A Comparative Overview

The performance of a flame retardant is intrinsically linked to its chemical and physical properties. While specific data for bis(2-chloroethyl) phosphite is limited in publicly available literature, we can infer its likely characteristics based on its structure and comparison with related, well-studied compounds.

Table 1: Physicochemical Properties of Selected Halogenated Organophosphorus Flame Retardants

Property	Bis(2-chloroethyl) Phosphite (Anticipated)	Tris(2-chloroethyl) phosphate (TCEP)	Tris(1-chloro-2-propyl) phosphate (TCPP)	Tris(1,3-dichloro-2-propyl) phosphate (TDCPP)
CAS Number	Not readily available	115-96-8[4]	13674-84-5[4]	13674-87-8[4]
Molecular Formula	C4H8Cl2O3P	C6H12Cl3O4P	C9H18Cl3O4P	C9H15Cl6O4P
Molecular Weight	~205 g/mol	285.49 g/mol	327.57 g/mol	430.91 g/mol
Phosphorus Content	~15%	10.8%	9.5%	7.2%
Chlorine Content	~34.6%	37.3%	32.5%	49.4%
Physical State	Likely a liquid	Colorless liquid[5]	Colorless liquid[6]	Colorless liquid[6]

Note: Properties for bis(2-chloroethyl) phosphite are estimated based on its chemical structure and are for illustrative purposes.

The ratio of phosphorus to halogen, as well as the overall volatility and thermal stability of the molecule, are critical factors influencing its flame retardant efficiency and its interaction with the polymer matrix.

Mechanism of Flame Retardancy: A Dual-Pronged Approach

The efficacy of halogenated phosphites stems from their ability to interrupt the combustion cycle at multiple points. This dual-action mechanism is a key advantage over flame retardants that operate in only one phase.

Gas-Phase Action: Radical Quenching

During combustion, polymers decompose and release flammable volatile compounds. In the gas phase, these compounds react with oxygen in a series of chain reactions involving highly reactive free radicals such as H• and OH•. Halogenated phosphites, upon thermal decomposition, release halogen radicals (e.g., Cl•) and phosphorus-containing species (e.g., PO•).[7]

These species act as radical scavengers, interrupting the chain reactions and suppressing the flame.[8] The halogen radicals are particularly effective at "poisoning" the flame, even at low concentrations.

Caption: Gas-phase flame retardancy mechanism of halogenated phosphites.

Condensed-Phase Action: Char Formation

In the condensed phase (the solid polymer), phosphorus-containing flame retardants can significantly alter the pyrolysis process.[2] Upon heating, they can decompose to form phosphoric or polyphosphoric acid. This acidic species acts as a dehydrating agent, promoting the cross-linking and charring of the polymer.[1]

The resulting char layer acts as a physical barrier, insulating the underlying polymer from the heat of the flame and reducing the release of flammable volatiles.[3] This layer also hinders the diffusion of oxygen to the polymer surface.

Caption: Condensed-phase flame retardancy mechanism of halogenated phosphites.

Performance Evaluation: Standardized Testing and Comparative Data

To objectively assess the performance of flame retardants, a suite of standardized tests is employed. The most common of these are the Limiting Oxygen Index (LOI), the UL-94 vertical burn test, and cone calorimetry. While direct comparative data for bis(2-chloroethyl) phosphite is scarce, data for the closely related TCEP can provide a valuable benchmark.

Limiting Oxygen Index (LOI)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that is required to sustain the combustion of a material. A higher LOI value indicates better flame retardancy.

UL-94 Vertical Burn Test

The UL-94 test is a small-scale test that evaluates the burning characteristics of a plastic material after exposure to a flame. The material is classified as V-0, V-1, or V-2, with V-0 being the most flame-retardant classification.

Cone Calorimetry

Cone calorimetry is a bench-scale test that measures the heat release rate (HRR) and other combustion parameters of a material when exposed to a specific heat flux. Lower peak heat release rates (pHRR) and total heat release (THR) are indicative of better flame retardancy.

Table 2: Illustrative Flame Retardancy Performance of TCEP in Epoxy Resin

Parameter	Neat Epoxy	Epoxy + 15 wt% TCEP
LOI (%)	21	28
UL-94 Rating	No Rating	V-0
pHRR (kW/m²)	~1200	~600
THR (MJ/m²)	~100	~70

Data is illustrative and compiled from typical values reported in the literature for similar systems.

This data for TCEP demonstrates the significant improvement in flame retardancy that can be achieved with a chlorinated organophosphorus flame retardant. It is reasonable to expect that bis(2-chloroethyl) phosphite would exhibit a similar, though not identical, performance profile due to its analogous chemical structure.

Experimental Protocols

To ensure reproducibility and comparability of results, standardized experimental protocols must be followed. Below are outlines for the key flame retardancy tests.

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589-2

Caption: Workflow for Limiting Oxygen Index (LOI) testing.

UL-94 Vertical Burn Test

Caption: Workflow for UL-94 Vertical Burn Test.

Cone Calorimetry - ISO 5660

Caption: Workflow for Cone Calorimetry testing.

Synthesis and Chemical Relationships

Bis(2-chloroethyl) phosphite is closely related to tris(2-chloroethyl) phosphite, which can be synthesized from phosphorus trichloride and ethylene oxide. Tris(2-chloroethyl) phosphite can then undergo a Michaelis-Arbuzov rearrangement to form bis(2-chloroethyl) 2-chloroethylphosphonate, a phosphonate flame retardant.[9] This chemical relationship highlights the versatility of these chlorinated ethanol-derived phosphorus compounds in the synthesis of various flame retardants.

Conclusion and Future Outlook

Bis(2-chloroethyl) phosphite holds promise as an effective flame retardant due to its inherent phosphorus and chlorine content, which enables a dual-mode, gas and condensed-phase mechanism of action. While direct, publicly available comparative performance data for this specific compound is limited, the well-documented efficacy of the closely related tris(2-chloroethyl) phosphate (TCEP) suggests its potential for significantly improving the fire safety of a wide range of polymers.

For researchers and professionals in the field, this guide underscores the importance of standardized testing to generate robust and comparable data. Future research should focus on direct, head-to-head comparisons of bis(2-chloroethyl) phosphite with other halogenated phosphites and phosphates in various polymer systems. Such studies will be crucial for a more complete understanding of its performance profile and for optimizing its application in next-generation flame-retardant materials. The continued exploration of structure-property relationships within the broader class of halogenated organophosphorus compounds will undoubtedly lead to the development of even more efficient and safer flame retardant solutions.

References

• Comparative Study of Phosphorus-based Flame Retardants in Halogen-Free Lamin
• Comparative study of phosphorus-based flame retardants in halogen-free lamin
• Research progress of emerging flame retardants for epoxy resin. (URL not available)

• What flame retardants are available for polyurethane? - YENSA. [Link]

• US4234696A - 2-Chloroethyl phosphonate compositions - Google P

• α-Aminophosphonate Derivatives for Enhanced Flame Retardant Properties in Epoxy Resin - RMIT Research Repository. [Link]

• Core–Shell Microcapsules Containing Flame Retardant Tris(2-chloroethyl phosphate) for Lithium-Ion Battery Applications - White Research Group, Beckman Institute, Illinois. [Link]

• Core–Shell Microcapsules Containing Flame Retardant Tris(2-chloroethyl phosphate) for Lithium-Ion Battery Applications | ACS Omega - ACS Publications. [Link]

• Identification of Flame Retardants in Polyurethane Foam Collected from Baby Products - PMC. [Link]

• Recent Developments in Halogen Free Flame Retardants for Epoxy Resins for Electrical and Electronic Applications - MDPI. [Link]

• OAR Box 1873 - Regulations.gov. [Link]

• Flame retardants for the polyurethane industry - Quimidroga. [Link]

• perspectives in fire retardancy of polymer materials - Crepim. [Link]

• Reaction of Tris(2-chloroethyl)phosphate with Reduced Sulfur Species - PMC - NIH. [Link]

• The Flame-Retardant Mechanisms and Preparation of Polymer Composites and Their Potential Application in Construction Engineering - PMC. [Link]

• Tris(2-chloroethyl) phosphate, a pervasive flame retardant: Critical perspective on emissions into the environment and human toxicity | Request PDF - ResearchGate. [Link]

• Synthesis of High-Efficiency, Eco-Friendly, and Synergistic Flame Retardant for Epoxy Resin. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Bis(2-chloroethyl) phosphite

Executive Summary: Beyond the Product

In modern research and development, the lifecycle of a chemical extends far beyond its application in the lab. Responsible stewardship, particularly during disposal, is paramount to ensuring personnel safety and environmental integrity. This guide provides a comprehensive, technically grounded protocol for the proper disposal of bis(2-chloroethyl) phosphite. We move beyond simple checklists to explain the chemical principles underpinning these procedures. This compound's dual nature—a reactive phosphite ester and a chlorinated organic molecule—necessitates a carefully considered, multi-step approach to its deactivation and disposal. Adherence to these protocols is not merely a matter of regulatory compliance but a core component of a robust safety culture.

Hazard Assessment: Understanding the 'Why'

Bis(2-chloroethyl) phosphite presents a tripartite hazard profile that dictates its handling and disposal methodology:

• Reactivity: As a phosphite ester, this compound is unstable and susceptible to hydrolysis, especially when exposed to moisture, heat, or prolonged air contact.[1] This hydrolysis can be vigorous and uncontrolled if not managed properly, leading to the release of irritating and potentially harmful byproducts. The reaction with water is a decomposition process.[1]

• Toxicity of Compound and Byproducts: While specific toxicity data for bis(2-chloroethyl) phosphite is limited, its structural analogues, such as Tris(2-chloroethyl) phosphate (TCEP), are known to be harmful if swallowed, suspected of causing cancer, and may damage fertility.[2][3] Furthermore, the hydrolysis of bis(2-chloroethyl) phosphite will likely produce phosphorous acid and 2-chloroethanol. 2-chloroethanol is a known toxic substance. Therefore, both the parent compound and its degradation products must be treated as hazardous.

• Environmental Hazard: As a chlorinated organic compound, improper disposal can lead to persistent environmental contamination.[4] Organophosphate esters are recognized as emerging contaminants of global concern due to their frequent detection in the environment and potential toxic effects on aquatic life.[5][6] Disposal must comply with regulations governing halogenated organic waste.[7][8]

Table 1: Hazard and Regulatory Profile

Parameter	Description	Source(s)
Primary Hazards	Unstable to heat, moisture, and air; hydrolyzes in water; irritant.	[1]
GHS Classifications (Analogues)	Acute Toxicity (Oral), Carcinogenicity, Reproductive Toxicity, Aquatic Hazard.	[2][9]
Primary Decomposition Products	Phosphorous Acid, 2-Chloroethanol.	Inferred from hydrolysis mechanism.[10][11]
US EPA Waste Code (Anticipated)	D002 (Corrosivity - from hydrolysis products), D-series for toxicity (if constituents are listed), F-series for halogenated solvents.
Regulatory Framework	Resource Conservation and Recovery Act (RCRA).	[12]

Disposal Decision Workflow

The appropriate disposal path depends on the quantity of the material and the resources available in your facility. This decision tree provides a clear visual guide to the proper procedure.

Caption: Disposal decision workflow for bis(2-chloroethyl) phosphite.

Pre-Disposal Safety and Preparation

Before handling the waste material, a thorough preparation is critical.

Mandatory Personal Protective Equipment (PPE)

• Eye Protection: Chemical splash goggles meeting ANSI Z87.1 standards are required. For larger quantities or splash risks, a full-face shield should be worn over the goggles.[13]

• Hand Protection: Wear double nitrile gloves for incidental contact. For direct handling during neutralization, heavy-duty butyl or neoprene gloves are recommended.

• Body Protection: A flame-resistant lab coat (e.g., Nomex) must be worn and fully buttoned.[14] For larger quantities, a chemical-resistant apron over the lab coat is necessary.

• Footwear: Closed-toe shoes are mandatory.

Engineering Controls and Required Materials

• Ventilation: All handling and disposal procedures must be performed inside a certified chemical fume hood with the sash positioned at the lowest possible height.[13][15]

• Emergency Equipment: Ensure an eyewash station and safety shower are unobstructed and within a 10-second travel time.[15] A Class B (for flammable liquids) and Class D (for reactive metals, as a precaution) fire extinguisher should be readily available.

• Materials for Neutralization (Protocol 5.0):

  • Large beaker or flask (at least 10x the volume of the waste).

  • Stir bar and stir plate.

  • Dropping funnel.

  • Ice bath.

  • 5% Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃) solution.

  • pH paper or pH meter.

  • Appropriate hazardous waste container for aqueous chlorinated waste.

Protocol for Small-Scale Laboratory Quantities (<100g)

This protocol is designed for the chemical neutralization of small quantities of bis(2-chloroethyl) phosphite through controlled hydrolysis. The principle is to slowly convert the reactive phosphite ester into less reactive phosphorous acid and 2-chloroethanol in a controlled manner.

Step 1: Controlled Hydrolysis

Causality: The ester is highly reactive with water.[1] This step aims to "quench" this reactivity slowly and safely by controlling the reaction rate with a dilute, weak base and low temperature to prevent a runaway reaction.

• Place a beaker or flask containing a stir bar and the bis(2-chloroethyl) phosphite waste into an ice bath inside a chemical fume hood.

• Begin stirring the waste material at a moderate speed.

• Slowly add a 5% solution of sodium bicarbonate (a weak base) dropwise using a dropping funnel. The addition rate should be slow enough to keep the temperature of the reaction mixture below 20°C.

• Continue the slow addition until the phosphite ester layer is no longer visible and the reaction has ceased (no more gas evolution or heat generation). This process hydrolyzes the P-O ester bonds.[16]

Step 2: Neutralization

Causality: The hydrolysis product, phosphorous acid, is acidic. This step neutralizes the solution to a safe pH range (typically 6-8) for collection and disposal, fulfilling the requirements for many hazardous waste facilities.

• Remove the ice bath but continue stirring.

• Use pH paper or a calibrated pH meter to check the pH of the solution.

• Slowly add a 5% sodium hydroxide (NaOH) solution dropwise to neutralize the acidic solution. Be cautious, as this neutralization is an exothermic reaction.

• Continue adding base until the pH of the solution is between 6.0 and 8.0.

Step 3: Collection and Labeling

• Transfer the final neutralized aqueous solution to a designated hazardous waste container for "Halogenated Organic Waste" or "Aqueous Waste with Organics".[7]

• Label the container clearly with:

  • "Hazardous Waste"

  • The full chemical names of the contents (e.g., "Hydrolyzed Bis(2-chloroethyl) phosphite solution, contains 2-chloroethanol and sodium phosphite").

  • The date of accumulation.

• Store the container in a designated satellite accumulation area, ensuring it is sealed and within secondary containment.

Protocol for Large Quantities (>100g) or Bulk Disposal

Attempting to neutralize large quantities of reactive material in a laboratory setting is extremely dangerous and is strongly discouraged. The risk of a runaway exothermic reaction is significant. For bulk quantities, direct disposal via a professional service is the only safe option.

Step 1: Secure Packaging

• Ensure the original container of bis(2-chloroethyl) phosphite is tightly sealed and in good condition. If the original container is compromised, overpack it into a larger, compatible, and properly sealed container.

• The container must be stored under an inert atmosphere (e.g., nitrogen or argon) if possible, to prevent reaction with air and moisture.[13][15]

Step 2: Labeling and Storage

• Label the container clearly. The label must include:

  • "Hazardous Waste"

  • "Bis(2-chloroethyl) phosphite"

  • Hazard warnings: "Reactive," "Corrosive," "Toxic," "Environmental Hazard."

• Store the container in a designated hazardous waste storage area away from heat, moisture, and incompatible materials (especially oxidizers).[14] The storage must comply with all institutional and regulatory time limits (e.g., 180 days).

Step 3: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor.

• Provide them with the Safety Data Sheet (SDS) for the material and an accurate description of the waste.

• Follow all instructions provided by the EHS officer or contractor for pickup and transportation, including completing a hazardous waste manifest.[17]

Emergency Procedures

• Spill: In case of a small spill inside a fume hood, absorb the material with an inert absorbent like sand or vermiculite (do not use combustible materials like paper towels). Place the contaminated absorbent into a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's emergency response team immediately.

• Personnel Exposure:

  • Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3]

  • Eyes: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding eyelids open.[3]

  • Inhalation: Move the affected person to fresh air.

  • In all cases of exposure, seek immediate medical attention after initial decontamination.

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